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Compound of Interest

Compound Name: ML406

CAS No.: 774589-47-8

Cat. No.: B15622952

Get Quote

For researchers, scientists, and drug development professionals working with ML406, a small

molecule anti-tubercular agent, ensuring safe handling and proper disposal is paramount. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a secure laboratory environment. ML406, identified by CAS number

774589-47-8, requires careful handling due to its potential hazards.

Personal Protective Equipment (PPE)
When handling ML406, particularly in its powdered form, a comprehensive suite of personal

protective equipment is mandatory to minimize exposure risk.
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PPE Category Item Specification

Eye Protection
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory where ML406 is

handled.

Hand Protection Nitrile Gloves

Should be worn to prevent skin

contact. Double gloving is

recommended when handling

the pure compound.

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn to protect skin and

clothing.

Respiratory Protection
Fume Hood or Ventilated

Enclosure

All weighing and handling of

powdered ML406 should be

performed in a certified

chemical fume hood or other

ventilated enclosure to prevent

inhalation of dust.

Operational Plan: Handling and Storage
Adherence to a strict operational protocol is crucial for the safe handling and storage of ML406.

Preparation and Handling:

Designated Area: All work with ML406 should be conducted in a designated area within the

laboratory.

Ventilation: Handle the compound exclusively in a properly functioning chemical fume hood.

Weighing: When weighing the powdered form, use an analytical balance inside a ventilated

enclosure.

Solution Preparation: Prepare solutions within the fume hood. Avoid generating aerosols.
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Hygiene: Wash hands thoroughly with soap and water after handling ML406, even if gloves

were worn.

Storage:

Container: Store ML406 in a tightly sealed, clearly labeled container.

Location: Keep the container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Access: Restrict access to authorized personnel only.

Disposal Plan
Proper disposal of ML406 and any contaminated materials is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Segregation:

Solid Waste: All disposable materials contaminated with ML406, such as gloves, weighing

paper, and pipette tips, should be collected in a designated, sealed hazardous waste

container.

Liquid Waste: Solutions containing ML406 should be collected in a separate, clearly labeled

hazardous liquid waste container.

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with the contents, including

"Hazardous Waste" and the name "ML406".

Collection: Follow your institution's guidelines for the collection and disposal of chemical

waste. Do not dispose of ML406 down the drain or in regular trash.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

for specific disposal instructions and to arrange for waste pickup.
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Logical Workflow for Handling ML406
The following diagram illustrates the standard operating procedure for working with ML406,

from initial preparation to final disposal.
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Caption: Workflow for the safe handling and disposal of ML406.
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To cite this document: BenchChem. [Essential Safety and Handling Guidelines for ML406].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622952/docs#essential-safety-and-handling-
guidelines-for-ml406]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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